Cas no 1279815-13-2 (Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate)

Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate is a fluorinated pyrimidine derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable for designing bioactive molecules. Its ester functionality allows for further derivatization, enabling the synthesis of amides, acids, or other heterocyclic compounds. This compound exhibits high purity and consistent reactivity, facilitating its use in cross-coupling reactions, nucleophilic substitutions, and other transformations. Its structural features make it particularly useful in medicinal chemistry for developing candidates with improved pharmacokinetic properties. Proper handling under inert conditions is recommended to preserve its stability.

Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate structure

1279815-13-2 structure

Product Name:Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate

CAS No:1279815-13-2

MF:C₈H₇F₃N₂O₂

MW:220.148592233658

CID:5207424

Update Time:2026-03-06

Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl5-(trifluoromethyl)pyrimidine-2-carboxylate
- Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate
- 5-Trifluoromethyl-pyrimidine-2-carboxylic acid ethyl ester
- SB59185
- Inchi： 1S/C8H7F3N2O2/c1-2-15-7(14)6-12-3-5(4-13-6)8(9,10)11/h3-4H,2H2,1H3
- InChI Key： HTIPMKIBUMUXIQ-UHFFFAOYSA-N
- SMILES： FC(C1C=NC(C(=O)OCC)=NC=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 224
XLogP3: 0.6
Topological Polar Surface Area: 52.1

Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM492473-1g	Ethyl5-(trifluoromethyl)pyrimidine-2-carboxylate	1279815-13-2	97%	1g	$740	2024-08-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD609452-1g	Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate	1279815-13-2	97%	1g	￥5180.0	2023-04-03

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate

Comprehensive Overview of Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate (CAS No. 1279815-13-2)

Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate (CAS No. 1279815-13-2) is a high-value pyrimidine derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl group and ester functionality, has garnered significant attention due to its versatile applications in drug discovery and material science. Its molecular structure, combining a pyrimidine ring with a carboxylate ester, makes it a critical intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyrimidines like Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate has surged, driven by their enhanced metabolic stability and lipophilicity in medicinal chemistry. Researchers frequently search for "synthesis of trifluoromethyl pyrimidines" or "applications of ethyl pyrimidine carboxylates," reflecting the compound's relevance in modern organic synthesis. Its CAS No. 1279815-13-2 is often queried in scientific databases, underscoring its importance in patent literature and industrial applications.

The compound's trifluoromethyl group is a hotspot in drug design, as it improves binding affinity and pharmacokinetic properties. This aligns with trending topics like "fluorine in drug discovery" and "privileged scaffolds in medicinal chemistry." Additionally, its ester moiety allows for further functionalization, making it a versatile building block for heterocyclic compounds. Laboratories often explore "pyrimidine carboxylate derivatives" or "scalable routes to fluorinated heterocycles" to optimize its production.

From an industrial perspective, Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate is pivotal in developing crop protection agents and pharmaceutical intermediates. Its stability under various conditions makes it suitable for large-scale synthesis, addressing queries like "industrial uses of pyrimidine esters." Environmental considerations also drive interest in "green synthesis of fluorinated compounds," where this compound serves as a model for sustainable methodologies.

In summary, Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate (CAS No. 1279815-13-2) stands at the intersection of innovation and practicality, bridging gaps between academic research and industrial applications. Its unique structural features and adaptability ensure its continued prominence in organic synthesis and materials science, answering the growing demand for advanced fluorinated building blocks.